Cas no 2034244-71-6 (2-(cyclopropylmethoxy)-N-(2,3,4-trifluorophenyl)pyridine-4-carboxamide)

• Product Name: 2-(cyclopropylmethoxy)-N-(2,3,4-trifluorophenyl)pyridine-4-carboxamide
• CAS No: 2034244-71-6
• MF: C₁₆H₁₃F₃N₂O₂
• MW: 322.281834363937
• CID: 6104392
• PubChem ID: 92085452
• Update Time: 2025-11-06

2-(cyclopropylmethoxy)-N-(2,3,4-trifluorophenyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethoxy)-N-(2,3,4-trifluorophenyl)pyridine-4-carboxamide
• AKOS026690106
• F6475-6284
• CHEMBL4955649
• 2034244-71-6
• 2-(cyclopropylmethoxy)-N-(2,3,4-trifluorophenyl)isonicotinamide

• Inchi： 1S/C16H13F3N2O2/c17-11-3-4-12(15(19)14(11)18)21-16(22)10-5-6-20-13(7-10)23-8-9-1-2-9/h3-7,9H,1-2,8H2,(H,21,22)
• InChI Key： HZURVBUKVMBBIB-UHFFFAOYSA-N
• SMILES： C1(OCC2CC2)=NC=CC(C(NC2=CC=C(F)C(F)=C2F)=O)=C1

Computed Properties

• Exact Mass: 322.09291215g/mol
• Monoisotopic Mass: 322.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-(cyclopropylmethoxy)-N-(2,3,4-trifluorophenyl)pyridine-4-carboxamide

Introduction to 2-(cyclopropylmethoxy)-N-(2,3,4-trifluorophenyl)pyridine-4-carboxamide (CAS No. 2034244-71-6)

2-(cyclopropylmethoxy)-N-(2,3,4-trifluorophenyl)pyridine-4-carboxamide, identified by its CAS number 2034244-71-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a pyridine core, which is a cornerstone in the design of bioactive agents due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

The structural motif of 2-(cyclopropylmethoxy)-N-(2,3,4-trifluorophenyl)pyridine-4-carboxamide incorporates several key pharmacophoric elements that contribute to its potential therapeutic applications. The presence of a cyclopropylmethoxy group at the 2-position of the pyridine ring introduces steric hindrance and lipophilicity, which can modulate binding affinity and metabolic stability. Meanwhile, the 2,3,4-trifluorophenyl substituent at the nitrogen position enhances electronic properties and contributes to metabolic resistance, making it a valuable feature in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the trifluorophenyl moiety may engage in π-stacking interactions with aromatic residues in protein targets, while the pyridine-4-carboxamide group could form hydrogen bonds with polar pockets. Such interactions are critical for designing molecules with high selectivity and efficacy.

In the context of drug discovery, this compound has been explored for its potential in modulating enzymes and receptors involved in inflammatory pathways. The trifluorophenyl group is particularly noteworthy for its ability to enhance binding affinity through fluorine-mediated interactions, a phenomenon known as "fluorine effect." This effect has been leveraged in the development of numerous successful drugs targeting various diseases.

Moreover, the cyclopropylmethoxy substituent adds another layer of complexity to the molecule's pharmacokinetic profile. Cyclopropane rings are known for their unique electronic properties and resistance to metabolic degradation, which can prolong the half-life of a drug and improve its bioavailability. This characteristic makes 2-(cyclopropylmethoxy)-N-(2,3,4-trifluorophenyl)pyridine-4-carboxamide an attractive candidate for further investigation in chronic disease treatment.

Recent experimental studies have begun to elucidate the biological activity of this compound. Preliminary assays indicate that it may exhibit inhibitory effects on certain kinases and transcription factors implicated in cancer progression. The combination of structural features such as the pyridine-4-carboxamide, trifluorophenyl, and cyclopropylmethoxy groups suggests multiple avenues for interaction with biological targets, potentially leading to dual or multi-target inhibition.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic strategies include nucleophilic substitution reactions at the pyridine ring followed by functional group transformations to introduce the desired substituents. Advances in green chemistry have also prompted researchers to explore sustainable synthetic routes that minimize waste and hazardous byproducts.

From a regulatory perspective, compounds like 2-(cyclopropylmethoxy)-N-(2,3,4-trifluorophenyl)pyridine-4-carboxamide must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Regulatory agencies such as the FDA and EMA have established comprehensive guidelines for assessing new chemical entities (NCEs), including detailed toxicological studies and pharmacokinetic evaluations.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding the behavior of this compound both in vitro and in silico. These techniques allow researchers to predict how changes in structure—such as modifications to the cyclopropylmethoxy or trifluorophenyl groups—will affect its biological activity.

In conclusion,2-(cyclopropylmethoxy)-N-(2,3,4-trifluorophenyl)pyridine-4-carboxamide (CAS No. 2034244-71-6) represents a promising lead compound with significant potential for therapeutic development. Its unique structural features make it an ideal candidate for further exploration in medicinal chemistry, particularly for targeting complex diseases where selective inhibition is crucial.